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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzyl alcohol

Cat. No.: B147645 Get Quote

Essential Safety and Handling Guide for 3-
(Trifluoromethyl)benzyl alcohol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals working with 3-(Trifluoromethyl)benzyl alcohol. Adherence to

these guidelines is crucial for ensuring a safe laboratory environment.

Physicochemical and Safety Data
A summary of key quantitative data for 3-(Trifluoromethyl)benzyl alcohol is presented in the

table below for easy reference.
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Property Value

Molecular Formula C8H7F3O

Molecular Weight 176.14 g/mol

Appearance Colorless liquid

Boiling Point 68 °C / 154.4 °F @ 2 mmHg

Flash Point 84 °C / 183.2 °F

Specific Gravity 1.290

Vapor Density 6.07

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is mandatory when

handling 3-(Trifluoromethyl)benzyl alcohol:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][2] A face shield may be necessary for operations with a high

splash hazard.

Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, are suitable

for preventing skin contact.[1][3] Always inspect gloves for integrity before use and replace

them immediately if they become contaminated.[3]

Body Protection: A standard laboratory coat should be worn and kept buttoned to protect skin

and personal clothing.[1] For procedures involving larger quantities or a significant risk of

splashing, a chemically resistant apron or gown is recommended.[4]

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is generally not required.[1][3] However, if aerosols or mists are

generated, or if working in a poorly ventilated area, a NIOSH-approved respirator with an

organic vapor cartridge is necessary.[4][5]
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Operational and Disposal Plans
Safe Handling and Storage Protocol

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[1][6] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[1][2][4]

General Handling: Avoid contact with skin, eyes, and clothing.[4][7] Do not breathe vapors or

mists.[1][5] Wash hands thoroughly with soap and water after handling the chemical and

before eating, drinking, or smoking.[1][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][7]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][3] Incompatible

materials to avoid include acid anhydrides, acid chlorides, and reducing agents.[1][3]

Emergency First-Aid Procedures
Inhalation: If inhaled, immediately move the individual to fresh air and keep them at rest in a

comfortable breathing position.[1][3][5][8] If the person is not breathing, administer artificial

respiration.[1][3] Seek medical attention if you feel unwell.[1][8]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water while removing all contaminated clothing and shoes.[1][3] If skin irritation occurs,

seek medical advice.[1][6]

Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes.

[1][5][8] If present, remove contact lenses if it is easy to do so and continue rinsing for at

least 15 minutes.[1][3] If eye irritation persists, get medical attention.[1][6][8]

Ingestion: If swallowed, rinse the mouth with water.[1][3] Do not induce vomiting. Seek

immediate medical attention.[3]

Spill Response Workflow
The following diagram outlines the procedural steps for responding to a spill of 3-
(Trifluoromethyl)benzyl alcohol.
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Immediate Response Containment & Cleanup Final Procedures

Evacuate Area Alert Others Remove Ignition Sources Ensure Ventilation Don PPE Contain Spill Absorb with Inert Material Collect Waste Clean Area Dispose of Waste Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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